Cas no 2639458-21-0 (4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-3-carboxylic acid)

• Product Name: 4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-3-carboxylic acid
• CAS No: 2639458-21-0
• MF: C₂₂H₁₉NO₄
• MW: 361.390566110611
• CID: 5665976
• PubChem ID: 165901178
• Update Time: 2025-08-02

4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4'-({[(benzyloxy)carbonyl]amino}methyl)-[1,1'-biphenyl]-3-carboxylic acid
• EN300-27730843
• 2639458-21-0
• 4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-3-carboxylic acid

• Inchi： 1S/C22H19NO4/c24-21(25)20-8-4-7-19(13-20)18-11-9-16(10-12-18)14-23-22(26)27-15-17-5-2-1-3-6-17/h1-13H,14-15H2,(H,23,26)(H,24,25)
• InChI Key： NTECZOYMQYMLIF-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 361.13140809g/mol
• Monoisotopic Mass: 361.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-3-carboxylic acid

Research Briefing on 4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-3-carboxylic acid (CAS: 2639458-21-0)

In recent years, the compound 4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-3-carboxylic acid (CAS: 2639458-21-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound's unique structural features, including the benzyloxycarbonyl (Cbz) protecting group and biphenyl scaffold, make it a promising candidate for drug development, particularly in targeting protein-protein interactions and enzyme inhibition.

Recent studies have highlighted the role of 4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-3-carboxylic acid as a key intermediate in the synthesis of more complex bioactive molecules. Its carboxylic acid moiety and Cbz-protected amine group provide versatile handles for further chemical modifications, enabling the development of libraries of derivatives with varied pharmacological properties. Research has demonstrated its utility in the design of inhibitors for enzymes such as kinases and proteases, which are critical targets in cancer and inflammatory diseases.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the compound's efficacy as a scaffold for developing selective kinase inhibitors. The researchers utilized structure-activity relationship (SAR) studies to optimize the biphenyl core, resulting in derivatives with nanomolar affinity for specific kinase targets. The findings underscore the compound's potential in precision medicine, where tailored inhibitors can minimize off-target effects and enhance therapeutic outcomes.

In addition to its applications in kinase inhibition, 4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-3-carboxylic acid has been investigated for its role in modulating immune responses. A 2024 study in Nature Chemical Biology revealed that derivatives of this compound could selectively inhibit the NLRP3 inflammasome, a key player in chronic inflammatory conditions. The study's in vivo models showed significant reduction in inflammation markers, suggesting its promise as a lead compound for treating autoimmune diseases.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-3-carboxylic acid derivatives. Issues such as solubility, metabolic stability, and bioavailability are areas of active research. Recent efforts have focused on prodrug strategies and nanoparticle-based delivery systems to overcome these limitations, as reported in Advanced Drug Delivery Reviews (2024).

In conclusion, 4'-({(benzyloxy)carbonylamino}methyl)-1,1'-biphenyl-3-carboxylic acid (CAS: 2639458-21-0) represents a versatile and promising scaffold in medicinal chemistry. Its applications span from kinase inhibition to immunomodulation, with ongoing research aimed at addressing its pharmacological challenges. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics.